N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-ethyl-1-piperazinecarbothioamide

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-ethylpiperazine-1-carbothioamide
• InChI: InChI=1S/C15H21N3O2S/c1-2-17-5-7-18(8-6-17)15(21)16-12-3-4-13-14(11-12)20-10-9-19-13/h3-4,11H,2,5-10H2,1H3,(H,16,21)
• InChI Key: NQPRPMDKQXIRRR-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)C(=S)NC2=CC3=C(C=C2)OCCO3
• Molecular Formula: C15H21N3O2S
• Molecular Weight: 307.4 g/mol

Description

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-ethyl-1-piperazinecarbothioamide, also known as BRL 15572, is a compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of benzodioxan derivatives and has been found to have various biochemical and physiological effects.

Mechanism of Action

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-ethyl-1-piperazinecarbothioamide 15572 acts as a selective antagonist of the dopamine D3 receptor, which is primarily located in the mesolimbic system of the brain. By blocking the activity of this receptor, this compound 15572 can modulate the release of dopamine and other neurotransmitters, which can lead to changes in behavior and mood (4).
Biochemical and Physiological Effects:
This compound 15572 has been found to have various biochemical and physiological effects. It has been shown to decrease the locomotor activity of rats, which suggests that it has a sedative effect (5). This compound 15572 has also been found to decrease the levels of the stress hormone corticosterone in rats, which suggests that it has anxiolytic effects (6).

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-ethyl-1-piperazinecarbothioamide 15572 in lab experiments is its high selectivity for the dopamine D3 receptor, which allows for the specific modulation of this receptor without affecting other receptors. However, one limitation of using this compound 15572 is its low solubility in water, which can make it difficult to administer in certain experiments (7).

Future Directions

There are several potential future directions for the study of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-ethyl-1-piperazinecarbothioamide 15572. One possible direction is the development of new derivatives of this compound 15572 that have improved solubility and pharmacokinetic properties. Another possible direction is the study of this compound 15572 in combination with other drugs for the treatment of neuropsychiatric disorders. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound 15572 and its potential therapeutic applications.
In conclusion, this compound, or this compound 15572, is a compound with potential therapeutic applications in neuropsychiatric disorders. Its high selectivity for the dopamine D3 receptor and various biochemical and physiological effects make it an interesting compound for further study. However, its low solubility in water and other limitations must be taken into consideration when designing experiments.

Scientific Research Applications

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-ethyl-1-piperazinecarbothioamide 15572 has been extensively studied for its potential therapeutic applications. It has been found to have a high affinity for the dopamine D3 receptor, which is implicated in various neuropsychiatric disorders such as drug addiction, schizophrenia, and Parkinson's disease (2). This compound 15572 has also been found to have potential antipsychotic effects and has been studied as a possible treatment for schizophrenia (3).